![molecular formula C24H30N2O3 B4070950 (3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol](/img/structure/B4070950.png)
(3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol
Overview
Description
(3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol, also known as DADLE, is a synthetic opioid peptide that has been widely used in scientific research. DADLE is a potent and selective agonist for the delta-opioid receptor, which is one of the three major types of opioid receptors in the human body. The delta-opioid receptor is involved in the regulation of pain, mood, and reward, and its activation has been shown to produce analgesic and antidepressant effects.
Mechanism of Action
(3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol acts as a selective agonist for the delta-opioid receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Upon activation, the delta-opioid receptor inhibits the activity of adenylyl cyclase and activates potassium channels, leading to a decrease in neuronal excitability and neurotransmitter release. The net effect of delta-opioid receptor activation is a reduction in pain perception and an increase in mood and reward.
Biochemical and physiological effects:
This compound has been shown to produce a variety of biochemical and physiological effects in animal models. These effects include analgesia, reduced anxiety and depression-like behavior, and modulation of the immune system. This compound has also been shown to have anti-inflammatory effects and to promote wound healing in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using (3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol in lab experiments is its high potency and selectivity for the delta-opioid receptor. This allows researchers to study the specific effects of delta-opioid receptor activation without interference from other opioid receptors. However, one limitation of using this compound is its short half-life, which requires frequent dosing and can make it difficult to maintain a steady-state concentration in vivo.
Future Directions
There are several future directions for research on (3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol and the delta-opioid receptor. One area of interest is the development of novel delta-opioid receptor agonists with improved pharmacokinetic properties and reduced side effects. Another area of interest is the investigation of the role of the delta-opioid receptor in neurological and psychiatric disorders, such as chronic pain, depression, and addiction. Finally, the potential therapeutic applications of delta-opioid receptor agonists in the treatment of these disorders should be explored further.
Scientific Research Applications
(3'R*,4'R*)-1'-(diphenylacetyl)-1,4'-bipiperidine-3',4-diol has been used extensively in scientific research to study the delta-opioid receptor and its role in pain, mood, and reward. This compound has been shown to produce analgesic effects in animal models of pain, and its administration has been associated with reduced anxiety and depression-like behavior in rodents. This compound has also been used to investigate the mechanisms underlying opioid tolerance and withdrawal.
properties
IUPAC Name |
1-[(3R,4R)-3-hydroxy-4-(4-hydroxypiperidin-1-yl)piperidin-1-yl]-2,2-diphenylethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O3/c27-20-11-14-25(15-12-20)21-13-16-26(17-22(21)28)24(29)23(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-10,20-23,27-28H,11-17H2/t21-,22-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICODONPKNRRTTL-FGZHOGPDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2CCN(CC2O)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]([C@@H]1N2CCC(CC2)O)O)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.